Cas no 56291-35-1 (2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester)

2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester structure
56291-35-1 structure
Product Name:2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
CAS No:56291-35-1
MF:C8H12O3S
MW:188.244081497192
CID:349290
PubChem ID:12716255
Update Time:2025-04-19

2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, tetrahydro-5-methyl-3-oxo-, ethyl ester
    • ethyl 5-methyl-3-oxothiolane-2-carboxylate
    • Ethyl 2,5-anhydro-4,6-dideoxy-2-thiohex-3-ulosonate
    • DTXSID20507829
    • SCHEMBL11790471
    • ethyl 5-methyl-3-oxo-tetrahydrothiophene-2-carboxylate
    • 56291-35-1
    • VPHHCVUUKHWFPW-UHFFFAOYSA-N
    • Inchi: 1S/C8H12O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h5,7H,3-4H2,1-2H3
    • InChI Key: VPHHCVUUKHWFPW-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)C(CC1C)=O

Computed Properties

  • Exact Mass: 188.05076
  • Monoisotopic Mass: 188.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 68.7Ų

Experimental Properties

  • PSA: 43.37
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